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Compound of Interest

Compound Name: Glucose pentaacetate

Cat. No.: B165980

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemicals is paramount. This document provides immediate, essential guidance on
the personal protective equipment (PPE), operational procedures, and disposal plans for
Glucose Pentaacetate.

Hazard Identification and Personal Protective
Equipment (PPE)

Glucose pentaacetate is a combustible solid powder that may cause an allergic skin reaction,
skin irritation, and serious eye irritation.[1][2][3] While not classified as a hazardous substance
by OSHA, it is crucial to handle it with appropriate care to minimize exposure.[1] The beta-
isomer, in particular, has been noted to potentially cause severe skin burns and eye damage.[4]

Recommended Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate level of PPE for the
specific procedures being performed.[5] The following table summarizes the recommended
PPE for handling Glucose pentaacetate.
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Protection Type Recommended Equipment Purpose
Safety glasses with side To protect eyes from dust
Eye and Face Protection shields or chemical splash particles and potential
goggles.[2][3][4]1[6][7] splashes.
Chemical-resistant gloves To prevent skin contact, which
Skin Protection (e.g., nitrile) and a lab coat.[1] may cause irritation or an
[21[3][41[8][9] allergic reaction.

Generally not required under

normal use with adequate

ventilation. A NIOSH-approved  To prevent inhalation of dust
Respiratory Protection respirator may be necessary if particles, which may cause

dust is generated and respiratory irritation.

engineering controls are

insufficient.[2][3][4]

Exposure Control and Monitoring

Currently, there are no established occupational exposure limits (e.g., OSHA PEL, ACGIH TLV)
for Glucose pentaacetate.[3] Therefore, it is essential to use engineering controls and work

practices to minimize the potential for exposure.

Parameter Limit Source
OSHA PEL Not available ACGIH TLV
NIOSH REL Not available NIOSH
ACGIH TLV Not available ACGIH

Operational Plans: Step-by-Step Handling
Procedures

Adherence to standard laboratory safety practices is crucial when working with Glucose
pentaacetate. The following workflow outlines the key steps for safe handling.
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Preparation

Review Safety Data Sheet (SDS)

Ensure adequate ventilation (e.g., fume hood)

Don appropriate PPE

Handling

Weigh and handle the solid chemical in a designated area

Avoid generating dust

Keep containers tightly closed when not in use

\- J
4 Post-Handling )
Y
(Clean the work area thorough@

@emove and properly dispose of or decontaminate PPI%
GNash hands and exposed skirD
\§ )
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Waste Generation

Excess Glucose Pentaacetate Contaminated PPE (gloves, etc.) Contaminated labware
4 No‘llection evnd Stoi\V )

Glace in a labeled, sealed, and compatible waste container

:

Store in a designated hazardous waste accumulation area
- J
Final Disposal

Arrange for pickup by a licensed hazardous waste disposal company

Dispose of contents/container to an approved waste disposal plant

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Glucose Pentaacetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165980#personal-protective-equipment-for-handling-
glucose-pentaacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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